Head-to-Head Potency vs. DDR1-IN-1
In direct comparison with the first-generation DDR1 inhibitor DDR1-IN-1, 7rh demonstrates markedly superior biochemical potency and target binding affinity. 7rh inhibits DDR1 enzymatic activity with an IC50 of 6.8 nM and binds with a dissociation constant (Kd) of 0.6 nM, representing a 15.4-fold improvement in IC50 and a sub-nanomolar binding affinity not reported for DDR1-IN-1 [1]. This translates to lower required working concentrations for achieving comparable target engagement in cellular assays.
Kd 0.6 nM
| Evidence Dimension | DDR1 inhibitory potency (IC50) and binding affinity (Kd) |
|---|---|
| Target Compound Data | IC50 = 6.8 nM; Kd = 0.6 nM |
| Comparator Or Baseline | DDR1-IN-1: IC50 = 105 nM; Kd not reported |
| Quantified Difference | 7rh is 15.4-fold more potent than DDR1-IN-1 (IC50: 6.8 nM vs 105 nM) |
| Conditions | In vitro enzymatic activity assay (7rh: [ATP] = 100 nM); binding affinity measured by competitive binding assay after 1 hr |
Why This Matters
Lower IC50 and sub-nanomolar Kd enable reduced compound usage in vitro, minimize solvent-related artifacts, and increase the likelihood of achieving sufficient target coverage in pharmacokinetic/pharmacodynamic studies.
- [1] Gao M, Duan L, Luo J, et al. Discovery and optimization of 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors. Journal of Medicinal Chemistry. 2013;56(8):3281-3295. doi:10.1021/jm301824k View Source
